1-methoxy-3-methylisoquinoline-7-carboxylic acid
Description
1-methoxy-3-methylisoquinoline-7-carboxylic acid is a chemical compound with the molecular formula C12H11NO3 . It is widely used in scientific research, with applications ranging from developing pharmaceuticals to synthesizing novel materials.
Molecular Structure Analysis
The molecular structure of this compound consists of a isoquinoline backbone with a methoxy group at the 1-position, a methyl group at the 3-position, and a carboxylic acid group at the 7-position .Physical And Chemical Properties Analysis
This compound has a molecular weight of 217.22 . It has a predicted boiling point of 381.8±37.0 °C and a predicted density of 1.280±0.06 g/cm3 . The pKa is predicted to be 3.99±0.30 .Safety and Hazards
The safety information for 1-methoxy-3-methylisoquinoline-7-carboxylic acid indicates that it may cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-methoxy-3-methylisoquinoline-7-carboxylic acid involves the synthesis of 1-methoxy-3-methylisoquinoline, followed by carboxylation of the isoquinoline ring.", "Starting Materials": [ "3-methylphenylacetonitrile", "methyl iodide", "sodium hydride", "acetic acid", "sulfuric acid", "potassium permanganate", "sodium hydroxide", "carbon dioxide" ], "Reaction": [ "Step 1: Synthesis of 1-methoxy-3-methylisoquinoline", "a. React 3-methylphenylacetonitrile with methyl iodide and sodium hydride in acetic acid to form 1-methoxy-3-methylphenylacetonitrile.", "b. Treat 1-methoxy-3-methylphenylacetonitrile with sulfuric acid to form 1-methoxy-3-methylisoquinoline.", "Step 2: Carboxylation of 1-methoxy-3-methylisoquinoline", "a. Oxidize 1-methoxy-3-methylisoquinoline with potassium permanganate to form 1-methoxy-3-methylisoquinoline-7-carboxylic acid.", "b. Treat 1-methoxy-3-methylisoquinoline-7-carboxylic acid with sodium hydroxide and carbon dioxide to complete the carboxylation reaction." ] } | |
CAS RN |
1896973-33-3 |
Molecular Formula |
C12H11NO3 |
Molecular Weight |
217.2 |
Purity |
95 |
Origin of Product |
United States |
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